Cas no 386-73-2 (4-(trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 4-(trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 386-73-2
• MF: C₉H₄F₃NO₂
• MW: 215.128772735596
• MDL: MFCD01569509
• CID: 294301
• PubChem ID: 12629417
• Update Time: 2025-06-08

4-(trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)indoline-2,3-dione
• 1H-Indole-2,3-dione,4-(trifluoromethyl)-
• 4-(TRIFLUOROMETHYL)-1H-INDOLE-2,3-DIONE
• 4-Trifluormethyl-indolin-2,3-dion
• 4-trifluormethylisatine
• 4-trifluoromethyl-1H-indol-2,3-dione
• 4-trifluoromethyl-1H-indole-2,3-dione
• 4-trifluoromethylindole-2,3-dione
• 4-trifluoromethyl-indole-2,3-dione
• 4-trifluoromethylisatin
• AG-F-36382
• AK129540
• CTK4I0316
• RL03472
• SureCN6179037
• 4-(Trifluoromethyl)-2,3-indoledione
• 4-(trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione
• Z1238547510
• F15608
• MFCD01569509
• 4-trifluormethylisatin
• DTXSID60504933
• AKOS016014297
• SCHEMBL6179037
• CS-0451980
• Ethyl-3-amino-2-[(2-cyanobiphenyl-4-yl)methyl]-aminobenzoate
• A824230
• 386-73-2
• SB65419
• J-513907
• EN300-83012
• FT-0715795
• DA-18069

• MDL： MFCD01569509
• Inchi： 1S/C9H4F3NO2/c10-9(11,12)4-2-1-3-5-6(4)7(14)8(15)13-5/h1-3H,(H,13,14,15)
• InChI Key： RHIANQJNIOBETN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1C(C(N2)=O)=O)(F)F

Computed Properties

• Exact Mass: 215.01942
• Monoisotopic Mass: 215.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.525±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 224-257 °C (decomposition)
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 46.17

4-(trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-(trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione

Introduction to 4-(Trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione (CAS No. 386-73-2)

4-(Trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione, also known by its CAS number 386-73-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and a dihydroindole core. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(Trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione consists of a six-membered indole ring fused to a five-membered ring, with a trifluoromethyl group attached to the fourth position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. This compound has been extensively studied for its potential as a lead compound in drug discovery programs.

Recent advancements in synthetic chemistry have enabled the efficient and scalable synthesis of 4-(Trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione. One notable method involves the reaction of 2,3-dihydroindole with trifluoromethylating agents under mild conditions. This approach not only simplifies the synthetic route but also enhances the purity and yield of the final product. The ability to synthesize this compound efficiently is crucial for its widespread use in research and development.

In the realm of medicinal chemistry, 4-(Trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione has shown promise as a scaffold for the design of new drugs targeting various diseases. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer progression. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for effective drug delivery and sustained therapeutic effects.

Beyond cancer research, 4-(Trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione has also been explored for its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable candidate for developing new anti-inflammatory drugs with improved safety profiles.

The pharmacological profile of 4-(Trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione has been further characterized through extensive preclinical studies. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration in therapeutic settings.

In addition to its potential therapeutic applications, 4-(Trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione has also been investigated for its utility as a probe molecule in chemical biology. Its unique structural features allow it to interact selectively with specific protein targets, enabling researchers to study protein function and signaling pathways with high precision. This makes it an invaluable tool for advancing our understanding of complex biological processes.

The safety profile of 4-(Trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione has been evaluated through comprehensive toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-(Trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione (CAS No. 386-73-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing new therapeutic agents targeting cancer, inflammation, and other diseases. Continued research into this compound will likely uncover additional applications and further enhance our understanding of its potential benefits.